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Compound of Interest

Compound Name: IHVR-17028

Cat. No.: B13925372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IHVR-17028 is a potent, broad-spectrum antiviral agent that functions as an inhibitor of the

endoplasmic reticulum (ER) α-glucosidase I.[1][2][3][4][5][6] This enzyme is crucial for the

proper folding of viral glycoproteins, and its inhibition leads to antiviral effects against a range

of viruses, including bovine viral diarrhea virus (BVDV), Tacaribe virus (TCRV), and Dengue

virus (DENV).[1][2][3][7] These application notes provide detailed protocols for the preparation

and storage of IHVR-17028 solutions to ensure its stability and efficacy in experimental

settings.

Quantitative Data Summary
The following table summarizes the key quantitative data for IHVR-17028.
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Parameter Value Reference

Molecular Weight 428.61 g/mol [4]

Purity 99.61% [1]

IC50 (ER α-glucosidase I) 0.24 μM [1][2][3][5][6][7]

EC50 (BVDV) 0.4 μM [1][2][3][6][7]

EC50 (TCRV) 0.26 μM [1][2][3][6][7]

EC50 (DENV) 0.3 μM [1][2][3][6][7]

Solubility in DMSO ≥ 30 mg/mL (69.99 mM) [3]

Storage (Pure Form) -20°C for up to 3 years [1][3]

Storage (In Solvent) -80°C for up to 6 months [1]

Signaling Pathway and Mechanism of Action
IHVR-17028 exerts its antiviral activity by inhibiting ER α-glucosidase I, a key enzyme in the

calnexin-calreticulin cycle. This cycle is essential for the proper folding and quality control of N-

linked glycoproteins, including viral envelope proteins. By inhibiting this enzyme, IHVR-17028
disrupts the folding of viral glycoproteins, leading to their degradation and a subsequent

reduction in the production of infectious viral particles.
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Caption: Mechanism of action of IHVR-17028.
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Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of IHVR-17028 in dimethyl

sulfoxide (DMSO).

Materials:

IHVR-17028 powder

Anhydrous or newly opened DMSO

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Vortex mixer

Ultrasonic bath

Procedure:

Calculate the required mass: Determine the mass of IHVR-17028 needed to prepare the

desired volume of a 10 mM stock solution using the following formula: Mass (mg) = 10

mmol/L * Volume (L) * 428.61 g/mol * 1000 mg/g

Weigh the compound: Carefully weigh the calculated amount of IHVR-17028 powder in a

sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the

IHVR-17028 powder. It is recommended to use newly opened DMSO as it is hygroscopic,

and water content can affect solubility.[7]

Dissolve the compound:

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, warm the tube to 37°C and sonicate in an

ultrasonic bath for a short period.[7] Visually inspect the solution to ensure there are no

visible particles.
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Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to avoid repeated freeze-thaw cycles.

Protocol 2: Storage of IHVR-17028 Solutions
Proper storage is critical to maintain the stability and activity of IHVR-17028.

Storage of Pure Compound:

Store the solid form of IHVR-17028 at -20°C for up to 3 years.[1][3]

Storage of Stock Solutions:

For short-term storage (up to 1 month), the DMSO stock solution can be stored at -20°C.[1]

For long-term storage (up to 6 months), it is recommended to store the DMSO stock solution

at -80°C.[1][4]

Avoid repeated freeze-thaw cycles, as this can lead to degradation of the compound.

Aliquoting into single-use volumes is highly recommended.

Experimental Workflow
The following diagram illustrates a typical workflow for using IHVR-17028 in an in vitro antiviral

assay.
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Caption: In vitro antiviral assay workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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